![molecular formula C17H23NO4 B3019468 diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate CAS No. 112794-79-3](/img/structure/B3019468.png)
diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate is a chemical compound with the molecular formula C17H23NO4 . It is an organic compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms.
Molecular Structure Analysis
The molecular structure of diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate can be analyzed based on its molecular formula C17H23NO4 . It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The exact 3D structure and stereochemistry would require further analysis or experimental data.Scientific Research Applications
Chiral Auxiliaries in Asymmetric Synthesis
The compound’s chiral structure makes it valuable as a chiral auxiliary in asymmetric aldol condensations. First reported by Evans et al. in 1981, these oxazolidinones (Figure 1) have found extensive utility in organic synthesis . Their enantiomerically pure nature allows for precise control over stereochemistry during reactions.
!Evans’ oxazolidinones
Antibacterial Activity
Research has explored the antibacterial properties of oxazolidinone derivatives. For instance, a novel 2-oxazolidinone derivative was synthesized efficiently from the Morita-Baylis-Hillman adduct. This compound exhibited antibacterial activity against Staphylococcus aureus strains isolated from animals with mastitis infections .
Surfactants and Antimicrobial Agents
Quaternary ammonium salts (QASs) containing a positively charged nitrogen atom and hydrophobic substituents have been recognized as surfactants and potent antimicrobial agents. While not directly related to the specific compound, this broader class of compounds shares some structural features with our target molecule .
Chiral Inversion Studies
Understanding chiral inversion processes is crucial in drug development. Investigating the behavior of chiral compounds like diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate can provide insights into their pharmacokinetics and metabolism .
Synthetic Methodology Development
The efficient synthesis of oxazolidinones, including our compound, remains an active area of research. Novel strategies that avoid hazardous reagents (e.g., phosgene) are of interest to synthetic chemists .
Mechanism of Action
Target of Action
The compound diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate is a derivative of the nonproteinogenic amino acid 3S,4S-dihydroxy-L-homotyrosine . This compound is known to target the β-glucan synthase complex, a membrane-bound protein complex that catalyzes the formation of the main polysaccharide component of the fungal cell wall .
Mode of Action
The compound interacts with its target by selectively removing the benzylic alcohol of the nonproteinogenic amino acid 3S,4S-dihydroxy-L-homotyrosine . This interaction restores the efficacy of echinocandins, a class of antifungal drugs, against a large panel of echinocandin-resistant Candida strains .
Biochemical Pathways
The compound affects the biochemical pathway of β-glucan synthesis in fungi. By inhibiting the β-glucan synthase complex, it disrupts the formation of the fungal cell wall, leading to the death of the fungus .
Result of Action
The result of the compound’s action is the inhibition of the β-glucan synthase complex, leading to the disruption of the fungal cell wall and the death of the fungus . This makes it a potential candidate for the treatment of fungal infections, particularly those caused by echinocandin-resistant strains.
properties
IUPAC Name |
diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO4/c1-3-21-16(19)14-11-18(10-13-8-6-5-7-9-13)12-15(14)17(20)22-4-2/h5-9,14-15H,3-4,10-12H2,1-2H3/t14-,15-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXELSODIWMVNCI-HUUCEWRRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CN(CC1C(=O)OCC)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1CN(C[C@H]1C(=O)OCC)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
diethyl (3S,4S)-1-benzylpyrrolidine-3,4-dicarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.